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(C₃H₄Cl₂F₂O)
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxyflurane, a halogenated ether, is a volatile anesthetic with the molecular formula

C₃H₄Cl₂F₂O.[1] Its IUPAC name is 2,2-dichloro-1,1-difluoro-1-methoxyethane.[2] Historically

used as a potent inhalation anesthetic, its application in surgical anesthesia has been largely

discontinued due to dose-dependent nephrotoxicity.[1][3] However, it remains in use at sub-

anesthetic doses as a short-term analgesic for acute pain, often self-administered via a

portable inhaler device.[1][4] This guide provides a detailed overview of its molecular structure,

chemical and physical properties, spectroscopic signature, synthesis, and mechanism of

action.

Molecular Formula and Structure
Methoxyflurane is structurally an ether, with a central oxygen atom bonded to a methyl group

and a 2,2-dichloro-1,1-difluoroethyl group.[2] The presence of both chlorine and fluorine atoms

on the ethyl moiety is characteristic of many halogenated anesthetics. The carbon-fluorine

bond is the strongest in organic chemistry, contributing to the molecule's chemical stability.[1]
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Caption: 2D Chemical Structure of Methoxyflurane (C₃H₄Cl₂F₂O).

Physicochemical Properties
Methoxyflurane is a clear, colorless liquid with a characteristic fruity odor.[2] It is highly lipid-

soluble, a property that influences its anesthetic potency and pharmacokinetic profile. A

summary of its key quantitative properties is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b143068?utm_src=pdf-body-img
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyflurane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₃H₄Cl₂F₂O [2]

Molecular Weight 164.96 g/mol [2]

Density 1.4226 - 1.4262 g/cm³ at 20°C [5]

Boiling Point
104.8 °C (220.3 °F) at 760

mmHg
[2][5]

Melting Point -35 °C (-31 °F) [2]

Vapor Pressure 22.5 mmHg at 20°C [5]

Water Solubility 0.22 g/L [5]

LogP (Octanol/Water) 2.21 [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and identification of

Methoxyflurane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra provide detailed information about the carbon-hydrogen framework and the

fluorine atoms within the molecule.

¹³C NMR: Spectra for Methoxyflurane have been recorded, typically in a solvent such as

deuterated chloroform (CDCl₃).[3]

¹⁹F NMR: ¹⁹F NMR is a key technique for identifying fluorine-containing compounds. Spectra

are available for Methoxyflurane, referenced against trifluoroacetic acid (CF₃COOH).[6]

Note: While the existence of these spectra is documented, specific chemical shift and coupling

constant data require access to specialized databases like SpectraBase.[3][6]

Mass Spectrometry (MS)
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Electron Ionization Mass Spectrometry (EI-MS) of Methoxyflurane results in fragmentation

patterns characteristic of halogenated ethers.

Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z ≈ 164) may be

observed, though it can be weak in some ethers.

Fragmentation: Common fragmentation pathways for ethers include cleavage of the C-O

bond and α-cleavage (cleavage of a bond adjacent to the oxygen). For Methoxyflurane, this

would lead to fragments resulting from the loss of the methoxy group (-OCH₃) or cleavage of

the C-C bond. The presence of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio)

will result in characteristic isotopic patterns for chlorine-containing fragments.

Methodologies and Protocols
Synthesis Route Overview
A documented method for the synthesis of Methoxyflurane involves the reaction of 1,1-

dichloro-2,2-difluoroethylene with sodium methoxide.[7] The methoxide acts as a nucleophile,

adding across the double bond of the halogenated ethylene derivative.

1,1-Dichloro-2,2-difluoroethylene

Nucleophilic Addition

Sodium Methoxide (in Methanol)

Methoxyflurane
(C₃H₄Cl₂F₂O)

Reaction

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methoxyflurane.

Note: This represents a high-level overview. A detailed experimental protocol, including reagent

quantities, reaction conditions (temperature, time), work-up procedures, and purification

methods, would be required for laboratory synthesis and is not available in public-domain

literature.
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Analytical Protocol: Gas Chromatography
Gas chromatography (GC) is a standard technique for the analysis of volatile compounds like

Methoxyflurane. It has been specifically applied to determine the concentration of

Methoxyflurane in blood samples.[8]

General Protocol Outline:

Sample Preparation: Extraction of Methoxyflurane from the biological matrix (e.g., blood)

into a suitable organic solvent.

Injection: A small volume of the extract is injected into the GC system, where it is vaporized.

Separation: The vaporized sample is carried by an inert gas through a capillary column (e.g.,

a nonpolar column like Zebron ZB-5). Separation occurs based on the compound's boiling

point and interactions with the column's stationary phase.[9]

Detection: As the compound elutes from the column, it is detected, commonly by a mass

spectrometer (GC-MS) or a flame ionization detector (FID).[9]

Quantification: The concentration is determined by comparing the peak area of the analyte to

that of a known standard.

Mechanism of Action
The precise mechanism of action for general anesthetics is not fully elucidated but is

understood to involve interactions with neuronal membranes and ion channels.

Methoxyflurane induces a state of anesthesia by altering tissue excitability.[10] It perturbs the

fluidity of lipid membranes and modulates the activity of several key proteins involved in

neuronal signaling, including GABA receptors and various ion channels.[10] This leads to a

reduction in nerve impulse transmission, resulting in analgesia and, at higher doses,

unconsciousness.
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Caption: Simplified signaling interactions of Methoxyflurane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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